Cas no 954596-78-2 (2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 954596-78-2
• MF: C₁₈H₁₂ClF₂N₃O₂S
• MW: 407.821588516235
• CID: 5914681
• PubChem ID: 16915155
• Update Time: 2025-05-19

2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzamido)-N-[(2,6-difluorophenyl)methyl]-1,3-thiazole-4-carboxamide
• AKOS024643154
• 2-(4-chlorobenzamido)-N-(2,6-difluorobenzyl)thiazole-4-carboxamide
• 954596-78-2
• F2365-0276
• 4-Thiazolecarboxamide, 2-[(4-chlorobenzoyl)amino]-N-[(2,6-difluorophenyl)methyl]-
• 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H12ClF2N3O2S/c19-11-6-4-10(5-7-11)16(25)24-18-23-15(9-27-18)17(26)22-8-12-13(20)2-1-3-14(12)21/h1-7,9H,8H2,(H,22,26)(H,23,24,25)
• InChI Key： RADQOVPKXZOHCF-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=C(F)C=CC=C2F)=O)N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 407.0306818g/mol
• Monoisotopic Mass: 407.0306818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 6.63±0.50(Predicted)

Additional information on 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS No. 954596-78-2)

2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS No. 954596-78-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chlorobenzamido and difluorophenyl moieties enhances its reactivity and specificity, making it a promising candidate for further study.

In recent years, the demand for novel thiazole derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in compounds like 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide due to their potential as enzyme inhibitors or receptor modulators. The compound's CAS No. 954596-78-2 serves as a critical identifier in scientific databases, ensuring accurate referencing in patents and publications.

The synthesis of 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide involves multi-step organic reactions, including amidation and cyclization processes. Its molecular structure features a thiazole ring substituted with a carboxamide group, which is further functionalized with 4-chlorobenzamido and 2,6-difluorophenyl groups. This intricate design contributes to its stability and bioavailability, key factors in its potential therapeutic or agrochemical applications.

Current trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like CAS No. 954596-78-2. Computational models are increasingly used to predict its interactions with biological targets, reducing the need for extensive lab trials. Additionally, the push for sustainable synthesis methods aligns with global efforts to minimize environmental impact, making this compound a focal point for innovative research.

From a commercial perspective, 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide is often discussed in the context of intellectual property and patent filings. Companies investing in proprietary chemical entities prioritize such compounds for their potential to address unmet medical or agricultural needs. Its CAS registry number ensures precise tracking in regulatory submissions and market analyses.

In conclusion, 2-(4-chlorobenzamido)-N-(2,6-difluorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS No. 954596-78-2) represents a compelling area of study at the intersection of chemistry and biotechnology. Its structural complexity and functional versatility position it as a valuable asset for future innovations in life sciences and material engineering. As research progresses, this compound may unlock new possibilities in targeted therapies and eco-friendly agrochemicals.